Cas no 1542035-16-4 (4-Nonanol, 3-(aminomethyl)-3-methyl-)

• Product Name: 4-Nonanol, 3-(aminomethyl)-3-methyl-
• CAS No: 1542035-16-4
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5273739
• Update Time: 2025-07-14

4-Nonanol, 3-(aminomethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Nonanol, 3-(aminomethyl)-3-methyl-
• 3-(Aminomethyl)-3-methylnonan-4-ol

• Inchi： 1S/C11H25NO/c1-4-6-7-8-10(13)11(3,5-2)9-12/h10,13H,4-9,12H2,1-3H3
• InChI Key： UKQXKGMHVWNXET-UHFFFAOYSA-N
• SMILES： CCC(CN)(C)C(O)CCCCC

Additional information on 4-Nonanol, 3-(aminomethyl)-3-methyl-

Professional Introduction to Compound with CAS No. 1542035-16-4 and Product Name: 4-Nonanol, 3-(aminomethyl)-3-methyl-

The compound with the CAS number 1542035-16-4 and the product name 4-Nonanol, 3-(aminomethyl)-3-methyl- represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biochemical pathways and synthetic processes.

4-Nonanol, 3-(aminomethyl)-3-methyl- is an organic compound that belongs to the alkanol class, featuring a nonane backbone with specific functional groups that enhance its reactivity and utility. The presence of both an amine group and a methyl group at the third carbon position imparts distinct chemical characteristics, making it a valuable intermediate in the synthesis of more complex molecules. This compound's molecular structure allows for diverse modifications, which can be leveraged in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in exploring the applications of 4-Nonanol, 3-(aminomethyl)-3-methyl- in medicinal chemistry. Its structural features make it a promising candidate for further derivatization, leading to compounds with enhanced biological activity. For instance, researchers have been investigating its potential as a precursor in the synthesis of bioactive peptides and peptidomimetics. These derivatives could have therapeutic implications in areas such as anti-inflammatory and antimicrobial treatments.

The amine functionality in 4-Nonanol, 3-(aminomethyl)-3-methyl- is particularly noteworthy, as it can participate in various chemical reactions, including condensation reactions with carboxylic acids to form amides or ureas. These reactions are fundamental in the synthesis of many pharmaceuticals. Additionally, the compound's ability to act as a chiral building block makes it useful in asymmetric synthesis, where enantiomerically pure compounds are required for optimal biological activity.

Recent studies have also highlighted the role of 4-Nonanol, 3-(aminomethyl)-3-methyl- in material science applications. Its structural properties allow it to serve as a monomer or cross-linking agent in polymer chemistry. For example, polymers derived from this compound exhibit interesting mechanical and thermal properties, making them suitable for use in coatings, adhesives, and specialty plastics. The incorporation of functional groups into these polymers can further tailor their properties for specific applications.

The pharmaceutical industry has been particularly keen on exploring the potential of 4-Nonanol, 3-(aminomethyl)-3-methyl- due to its versatility as a synthetic intermediate. Researchers have been synthesizing derivatives of this compound that exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, modifications to the amine group have led to compounds that show promise as kinase inhibitors or G-protein coupled receptor modulators. These findings underscore the importance of this compound in drug discovery efforts.

In addition to its pharmaceutical applications, 4-Nonanol, 3-(aminomethyl)-3-methyl- has found utility in agrochemical research. Its structural framework can be modified to create compounds with herbicidal or pesticidal properties. By leveraging its reactivity, scientists have developed novel agrochemicals that offer improved efficacy and environmental safety compared to traditional formulations. This aligns with the growing demand for sustainable agricultural practices worldwide.

The synthesis of 4-Nonanol, 3-(aminomethyl)-3-methyl- presents both challenges and opportunities for chemists. While its unique structure offers numerous possibilities for functionalization, achieving high yields and purity requires careful optimization of reaction conditions. Advances in catalytic methods and green chemistry principles have made it possible to synthesize this compound more efficiently while minimizing environmental impact.

Future research directions may focus on expanding the scope of derivatives derived from 4-Nonanol, 3-(aminomethyl)-3-methyl-, particularly those with enhanced bioavailability or targeted delivery systems. The integration of computational chemistry techniques could also aid in designing new synthetic routes and predicting the properties of resulting compounds before experimental validation.

In conclusion,4-Nonanol, 3-(aminomethyl)-,3-methyl, (CAS No. 1542035-16-4) is a versatile compound with significant potential across multiple industries. Its unique structural features make it valuable for pharmaceutical development,* material science,* agrochemical innovation,*and beyond.* As research continues to uncover new applications*and synthetic strategies,*this compound*is poised*to play an increasingly important role*in advancing scientific*and industrial progress.